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Compound of Interest

Compound Name: JAB-3068

Cat. No.: B15578387

JAB-3068 Technical Support Center

Welcome to the JAB-3068 Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals with frequently asked questions
and troubleshooting guidance for the handling and use of JAB-3068 in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended method for preparing a stock solution of JAB-30687

Al: For optimal results, it is recommended to prepare stock solutions of JAB-3068 in fresh,
high-quality Dimethyl Sulfoxide (DMSOQO). One supplier suggests a solubility of up to 95 mg/mL
(199.35 mM) in DMSO.[1] It is crucial to use fresh DMSO, as moisture-absorbing DMSO can
reduce the solubility of the compound.[1]

Q2: Are there specific storage conditions for the JAB-3068 powder?

A2: While detailed, long-term stability data for JAB-3068 powder is not publicly available,
general best practices for small molecule inhibitors should be followed. Store the lyophilized
powder in a cool, dry, and dark place. For specific product recommendations, always refer to
the Certificate of Analysis (CoA) or datasheet provided by the supplier.

Q3: How should | store the JAB-3068 stock solution?
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A3: For short-term storage, stock solutions in DMSO can typically be stored at -20°C. For
longer-term storage, aliquoting the stock solution into smaller, single-use vials is recommended
to avoid repeated freeze-thaw cycles, and storing at -80°C is preferable. Always consult the
supplier's handling instructions for the most accurate information.

Q4: Is JAB-3068 stable in aqueous media for cell-based assays?

A4: It is recommended that working solutions for cell-based assays be prepared fresh from a
DMSO stock solution for each experiment. The stability of JAB-3068 in aqueous media over
extended periods has not been widely reported. One supplier suggests that for in vivo use, a
mixed solution should be used immediately for optimal results.[1] This implies that prolonged
stability in aqueous solutions may be limited.

Q5: What is the development status of JAB-30687

A5: Jacobio Pharmaceuticals has decided to discontinue the development of JAB-3068.[2] This
decision was based on clinical data indicating that their second-generation SHP2 inhibitor,
JAB-3312, demonstrates better efficacy and safety.[2]

Troubleshooting Guide

Issue: | am observing lower than expected potency or inconsistent results in my experiments.

o Solution Preparation: Ensure that your stock solution was prepared using fresh, anhydrous
DMSO.[1] The presence of water in the DMSO can affect the solubility and stability of the
compound.

o Age of Solution: Are you using a freshly prepared working solution? JAB-3068 solutions,
particularly those for in vivo studies, are recommended for immediate use.[1] Avoid using
working solutions that have been stored for an extended period.

» Storage of Stock Solution: Have your DMSO stock solutions undergone multiple freeze-thaw
cycles? This can lead to degradation of the compound. It is advisable to prepare small
aliquots of the stock solution to minimize this.

Issue: | am having difficulty dissolving JAB-3068 at the desired concentration.
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» Solvent Quality: Confirm that the DMSO you are using is of high purity and anhydrous.

e Solubility Limits: While a high solubility in DMSO has been reported (95 mg/mL), practical
limits may vary based on the specific batch and purity of the compound and the solvent.[1]
Consider preparing a slightly more dilute stock solution if you are consistently facing
solubility issues.

Quantitative Data Summary

Parameter Value Solvent/Vehicle Source

IC50 (SHP2) 25.8 nM Not specified [3]

IC50 (KYSE-520 cell

) ) 2.17 uM Not specified [3]
proliferation)

o 95 mg/mL (199.35
Solubility in DMSO M) DMSO [1]
m

47 mg/mL stock in

Preparation for in vivo  DMSO, diluted with DMSO, PEG300, o
(example 1) PEG300, Tween80, Tween80, ddH20
and ddH20
_ o 11 mg/mL stock in
Preparation for in vivo . _ _
DMSO, diluted with DMSO, corn ol [1]

(example 2) )
corn olil

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO:
o Equilibrate the vial of JAB-3068 powder to room temperature before opening.

* Weigh out the desired amount of JAB-3068 powder using a calibrated analytical balance.
The molecular weight of JAB-3068 is 476.5 g/mol . To prepare 1 mL of a 10 mM solution,
you would need 4.765 mg.

o Add the appropriate volume of fresh, anhydrous DMSO to the powder.
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« Vortex or sonicate the solution until the compound is completely dissolved.

» Aliquot the stock solution into single-use vials and store at -20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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